4-Bromothiazole-5-carboxylic acid

• IUPAC Name: 4-bromo-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C4H2BrNO2S/c5-3-2(4(7)8)9-1-6-3/h1H,(H,7,8)
• InChI Key: GQCIIZJOGXFYNG-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(S1)C(=O)O)Br
• Molecular Formula: C4H2BrNO2S
• DSSTOX Substance ID: DTXSID30670356
• Molecular Weight: 208.04 g/mol
• CAS RN: 1244949-48-1

Description

4-Bromothiazole-5-carboxylic acid is a chemical compound with the molecular formula C4H2BrNO2S and a molecular weight of 208.04. It is a solid substance that is stored at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for 4-Bromothiazole-5-carboxylic acid is 1S/C4H2BrNO2S/c5-3-2 (4 (7)8)9-1-6-3/h1H, (H,7,8). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

4-Bromothiazole-5-carboxylic acid is a solid substance. It is stored at temperatures between 2-8°C. The compound has a molecular weight of 208.04.

Scientific Research Applications

Synthesis and Chemical Transformation

4-Bromothiazole-5-carboxylic acid and its derivatives play a significant role in chemical synthesis and transformations. For instance, 2-Bromothiazole and 5-bromothiazole can be converted into thiazole-2- and thiazole-5-carboxylic acid respectively, providing a convenient synthesis of these acids which were previously challenging to access (Beyerman, Berben, & Bontekoe, 2010). Moreover, there are reports on the interaction of ethyl 2-acetamido-5-bromothiazole-4-carboxylate with other chemical entities, leading to the formation of compounds with potential schistosomicidal properties (El-kerdawy, El-Emam, El-Subbagh, & Abushanab, 1989).

Improvements in Synthetic Methods

Notable advancements have been made in the methods for synthesizing 4-Bromothiazole-5-carboxylic acid derivatives. For instance, a method for synthesizing ethyl 2-bromothiazole-4-carboxylate in a solvent-free environment has been reported, showing significant improvements in terms of structure and purity of the final product (Zhou Zhuo-qiang, 2009).

Applications in Medicinal Chemistry

Though avoiding details related to drug use and side effects, it's noteworthy to mention that 4-Bromothiazole-5-carboxylic acid derivatives are instrumental in medicinal chemistry. For instance, they are used in synthesizing thiazole peptide fragments of antibiotics, as demonstrated in the synthesis of the eastern fragment of the thiazole peptide GE2270 A (Delgado, Heckmann, Müller, & Bach, 2006).

Agricultural and Industrial Applications

The derivatives of 4-Bromothiazole-5-carboxylic acid also find applications in agriculture and industry. A study highlights the green synthesis protocol for 4-thiazolidinone-5-carboxylic acid, emphasizing its diverse applications in these fields. The method is characterized by its eco-friendliness, cost-effectiveness, and efficiency (Majid Shaikh et al., 2022).

Safety And Hazards

The safety information for 4-Bromothiazole-5-carboxylic acid indicates that it is a substance that requires caution. It has the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335, which correspond to skin irritation, eye irritation, and respiratory irritation, respectively. Precautionary statements include P261, P305, P351, and P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do.